Methyl 4-oxo-1,2,3,4-tetrahydronaphthalene-1-carboxylate
Overview
Description
Methyl 4-oxo-1,2,3,4-tetrahydronaphthalene-1-carboxylate is a chemical compound with the CAS Number: 156390-35-1 . It has a molecular weight of 204.23 . The IUPAC name for this compound is methyl 4-oxo-1,2,3,4-tetrahydro-1-naphthalenecarboxylate .
Molecular Structure Analysis
The InChI code for Methyl 4-oxo-1,2,3,4-tetrahydronaphthalene-1-carboxylate is 1S/C12H12O3/c1-15-12(14)10-6-7-11(13)9-5-3-2-4-8(9)10/h2-5,10H,6-7H2,1H3 . This code provides a specific representation of the molecule’s structure.Physical And Chemical Properties Analysis
Methyl 4-oxo-1,2,3,4-tetrahydronaphthalene-1-carboxylate is a liquid at room temperature . It should be stored in a dry environment at a temperature between 2-8°C .Scientific Research Applications
Certainly! Let’s delve into the scientific research applications of Methyl 4-oxo-1,2,3,4-tetrahydronaphthalene-1-carboxylate . This compound, also known by its IUPAC name methyl 4-oxo-1,2,3,4-tetrahydro-1-naphthalenecarboxylate, has the CAS number 156390-35-1 and a molecular weight of 204.23 g/mol . Here are six unique applications:
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Organic Synthesis and Medicinal Chemistry
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Flavor and Fragrance Industry
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Pheromone Research
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Materials Science
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Natural Product Synthesis
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Biological Studies
Safety And Hazards
This compound has been classified with the GHS07 pictogram . The hazard statements associated with it are H302, indicating that it may be harmful if swallowed . The precautionary statements include P280 (wear protective gloves/protective clothing/eye protection/face protection), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing), and others .
properties
IUPAC Name |
methyl 4-oxo-2,3-dihydro-1H-naphthalene-1-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12O3/c1-15-12(14)10-6-7-11(13)9-5-3-2-4-8(9)10/h2-5,10H,6-7H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FJXPXNBKKZUONN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1CCC(=O)C2=CC=CC=C12 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30434879 |
Source
|
| Record name | Methyl 4-oxo-1,2,3,4-tetrahydronaphthalene-1-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30434879 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 4-oxo-1,2,3,4-tetrahydronaphthalene-1-carboxylate | |
CAS RN |
156390-35-1 |
Source
|
| Record name | Methyl 4-oxo-1,2,3,4-tetrahydronaphthalene-1-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30434879 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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